Cas no 1806644-78-9 (Methyl 3-methyl-2-(2-oxopropyl)benzoate)

• Product Name: Methyl 3-methyl-2-(2-oxopropyl)benzoate
• CAS No: 1806644-78-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5002804
• Update Time: 2025-06-08

Methyl 3-methyl-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2-(2-oxopropyl)benzoate

• Inchi： 1S/C12H14O3/c1-8-5-4-6-10(12(14)15-3)11(8)7-9(2)13/h4-6H,7H2,1-3H3
• InChI Key： VVCWDKRAZWAHGB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-methyl-2-(2-oxopropyl)benzoate

Recent Advances in the Study of Methyl 3-methyl-2-(2-oxopropyl)benzoate (CAS: 1806644-78-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-methyl-2-(2-oxopropyl)benzoate (CAS: 1806644-78-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further exploration in therapeutic contexts.

The compound's synthesis has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic approach using palladium-based catalysts, which significantly improved the efficiency of the reaction. The study also highlighted the compound's stability under various physiological conditions, making it suitable for further pharmacological evaluations.

In terms of biological activity, Methyl 3-methyl-2-(2-oxopropyl)benzoate has demonstrated notable inhibitory effects on specific enzymatic targets involved in inflammatory pathways. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing anti-inflammatory agents with improved selectivity and reduced side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Further mechanistic studies have explored the compound's interactions at the molecular level. Computational docking simulations and X-ray crystallography data, as detailed in a 2024 Nature Communications article, have provided insights into the binding modes of Methyl 3-methyl-2-(2-oxopropyl)benzoate with its target proteins. These studies have identified critical hydrogen bonding and hydrophobic interactions that contribute to its high affinity and specificity, offering a structural basis for future drug design efforts.

Ongoing research is also investigating the compound's potential in oncology. Preliminary data from cell-based assays indicate that Methyl 3-methyl-2-(2-oxopropyl)benzoate exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently evaluating its mechanism of action, with early results pointing to the induction of apoptosis via mitochondrial pathways. These findings were presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting and are under peer review for publication.

In conclusion, Methyl 3-methyl-2-(2-oxopropyl)benzoate (CAS: 1806644-78-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its optimized synthesis, demonstrated biological activities, and elucidated mechanistic details underscore its potential for therapeutic development. Future studies will likely focus on further optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, paving the way for potential clinical applications.